2-nitro-N-8-quinolinylbenzamide

• IUPAC Name: 2-nitro-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C16H11N3O3/c20-16(12-7-1-2-9-14(12)19(21)22)18-13-8-3-5-11-6-4-10-17-15(11)13/h1-10H,(H,18,20)
• InChI Key: FDBABUXYHZAPFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O3
• Molecular Weight: 293.28 g/mol

Description

2-nitro-N-8-quinolinylbenzamide, also known as NQO1, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. NQO1 is a member of the quinone oxidoreductase family of enzymes and has been found to play a critical role in the metabolism of quinones and other xenobiotics.

Mechanism of Action

The mechanism of action of 2-nitro-N-8-quinolinylbenzamide involves the reduction of quinones to hydroquinones. This reaction generates reactive oxygen species (ROS) that can cause oxidative stress and DNA damage in cancer cells. 2-nitro-N-8-quinolinylbenzamide has also been found to play a role in the activation of prodrugs, such as CB1954, which can selectively kill cancer cells that overexpress 2-nitro-N-8-quinolinylbenzamide.
Biochemical and Physiological Effects:
2-nitro-N-8-quinolinylbenzamide has been found to have a variety of biochemical and physiological effects. It has been shown to play a role in the metabolism of xenobiotics, including drugs and environmental toxins. 2-nitro-N-8-quinolinylbenzamide has also been found to be involved in the regulation of cell signaling pathways, such as the p53 pathway, which is critical for the prevention of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-nitro-N-8-quinolinylbenzamide in lab experiments is that it is a well-characterized enzyme with a known mechanism of action. This makes it an attractive target for drug development and other research applications. However, one limitation of using 2-nitro-N-8-quinolinylbenzamide is that it is overexpressed in a variety of cancer cells, which can make it difficult to study its normal physiological function.

Future Directions

There are several future directions for the study of 2-nitro-N-8-quinolinylbenzamide. One area of research is the development of 2-nitro-N-8-quinolinylbenzamide inhibitors for cancer therapy. These inhibitors could be used in combination with other chemotherapy drugs to overcome resistance to treatment. Another area of research is the study of the normal physiological function of 2-nitro-N-8-quinolinylbenzamide. This could lead to a better understanding of its role in the metabolism of xenobiotics and the regulation of cell signaling pathways. Additionally, the development of new prodrugs that can be selectively activated by 2-nitro-N-8-quinolinylbenzamide could lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of 2-nitro-N-8-quinolinylbenzamide involves the condensation of 2-nitrobenzoyl chloride and 8-aminoquinoline in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final product. The yield of the synthesis method varies depending on the conditions used, but it typically ranges from 50-70%.

Scientific Research Applications

2-nitro-N-8-quinolinylbenzamide has been extensively studied for its potential applications in cancer treatment. It has been found to be overexpressed in a variety of cancer cells, including breast, lung, and colon cancer. This overexpression has been linked to increased resistance to chemotherapy and radiation therapy. 2-nitro-N-8-quinolinylbenzamide has also been shown to be a potential target for cancer therapy, as it plays a critical role in the metabolism of quinones and other xenobiotics.